Cas no 1804358-67-5 (2-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804358-67-5
• MF: C₈H₂F₈INO
• MW: 406.999282360077
• CID: 4837659
• Update Time: 2025-05-23

2-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F8INO/c9-6(10)4-5(19-8(14,15)16)2(7(11,12)13)1-3(17)18-4/h1,6H
• InChI Key： PFOBYDCJGNVMFH-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C(C(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804358-67-5)

2-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, identified by its CAS number 1804358-67-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, which is a heterocyclic aromatic ring containing nitrogen, and its molecular structure incorporates multiple fluorinated substituents, making it a valuable intermediate in the synthesis of various biologically active molecules.

The presence of difluoromethyl, iodo, trifluoromethoxy, and trifluoromethyl groups in the molecule imparts unique electronic and steric properties that are highly desirable for drug discovery and material science applications. These fluorine-containing groups are known to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall pharmacokinetic profile of drug candidates. The compound's structure is particularly interesting because it combines several fluorinated moieties in a way that may facilitate the development of novel therapeutic agents with improved efficacy and selectivity.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their versatility in medicinal chemistry. For instance, studies have demonstrated that pyridine derivatives with multiple fluorine atoms can act as potent inhibitors of enzymes involved in cancer metabolism. The compound 2-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has been explored as a potential scaffold for developing inhibitors targeting enzymes such as kinases and proteases, which are crucial in cancer cell proliferation and survival pathways.

One notable application of this compound is in the synthesis of small-molecule inhibitors designed to disrupt signaling pathways implicated in tumor growth. Researchers have leveraged its structural features to create analogs that exhibit high selectivity for specific biological targets. The difluoromethyl group, in particular, has been shown to enhance the binding affinity of drug candidates by improving hydrophobic interactions with the target protein. Additionally, the iodo substituent provides a handle for further functionalization via cross-coupling reactions, allowing chemists to tailor the molecule's properties for specific biological activities.

The trifluoromethoxy and trifluoromethyl groups contribute to the compound's overall lipophilicity and metabolic stability, which are critical factors in drug design. These features help ensure that the drug candidate remains bioavailable long enough to exert its therapeutic effect while minimizing degradation by metabolic enzymes. Recent advances in computational chemistry have enabled researchers to predict how these fluorinated groups will interact with biological targets, further accelerating the drug discovery process.

Moreover, the compound has been investigated for its potential applications in agrochemicals. Fluorinated pyridines are known to exhibit herbicidal and pesticidal properties, making them valuable components in crop protection formulations. The unique combination of substituents in 2-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine may confer advantages such as enhanced environmental stability and reduced phytotoxicity, which are essential for agricultural use.

In conclusion, 2-(Difluoromethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804358-67-5) represents a promising candidate for further exploration in pharmaceutical and agrochemical research. Its structural features make it an attractive building block for developing novel bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for fluorinated pyridines, this compound is likely to play an increasingly important role in drug discovery and material science.